N-isopropyl-5-oxo-2-(trifluoromethyl)-5H-chromeno[2,3-b]pyridine-3-carboxamide

• IUPAC Name: 5-oxo-N-propan-2-yl-2-(trifluoromethyl)chromeno[2,3-b]pyridine-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O3/c1-8(2)21-15(24)11-7-10-13(23)9-5-3-4-6-12(9)25-16(10)22-14(11)17(18,19)20/h3-8H,1-2H3,(H,21,24)
• InChI Key: APRCYOYSVWJGLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(N=C2C(=C1)C(=O)C3=CC=CC=C3O2)C(F)(F)F
• Molecular Formula: C17H13F3N2O3
• DSSTOX Substance ID: DTXSID901122220
• Molecular Weight: 350.29 g/mol
• CAS RN: 241127-01-5

Description

“N-isopropyl-5-oxo-2-(trifluoromethyl)-5H-chromeno[2,3-b]pyridine-3-carboxamide” is a complex organic compound. It contains a chromeno[2,3-b]pyridine core, which is a bicyclic system with a pyridine (a six-membered ring with one nitrogen atom) fused to a chromene (a three-ring system with one oxygen atom). The compound also has various functional groups attached to this core, including an isopropyl group, a trifluoromethyl group, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the available starting materials and the desired route of synthesis. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains a chromeno[2,3-b]pyridine core, with additional functional groups that add to its complexity. These groups include a trifluoromethyl group, which is known to significantly affect the physical and chemical properties of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the conditions and the reagents present. For example, the carboxamide group might be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a trifluoromethyl group, for example, could increase the compound’s lipophilicity, potentially affecting its solubility and stability.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its biological activity, optimizing its synthesis, and investigating its physical and chemical properties.